Cas no 31232-21-0 (2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-
• CAS No: 31232-21-0
• MF: C₁₀H₉NO₈S₂
• MW: 335.31036067009
• CID: 313088
• PubChem ID: 454184
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-
• 3-amino-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 2-Amino-1,8-dihydroxy-3,6-naphthalenedisulfonic acid
• 3-amino-4,5-dihydroxy-naphthalene-2,7-disulfonic acid
• CHEMBL144882
• 31232-21-0
• DTXSID10185155
• 2,7-Naphthalenedisulfonic acid, 3-amino-4,5-dihydroxy-
• 3-amino-4,5-dihydroxy-2,7-naphthalenedisulfonic acid

• Inchi： 1S/C10H9NO8S2/c11-9-7(21(17,18)19)2-4-1-5(20(14,15)16)3-6(12)8(4)10(9)13/h1-3,12-13H,11H2,(H,14,15,16)(H,17,18,19)
• InChI Key： ILUKGKLNMUWRMI-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 334.97697
• Monoisotopic Mass: 334.976958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192
• XLogP3: 0.4

Experimental Properties

• Density: 1.993
• Refractive Index: 1.796
• PSA: 175.22